Cas no 1004727-28-9 (3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1004727-28-9
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD06739384
• CID: 2113350
• PubChem ID: 7174539
• Update Time: 2025-10-28

3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(diethylamino)carbonyl]-1-methyl-1H-Pyrazole-5-carboxylic acid
• 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 5-(diethylcarbamoyl)-2-methylpyrazole-3-carboxylic acid
• AKOS000313085
• 1004727-28-9
• EQB72728
• 5-diethylcarbamoyl-2-methyl-2 h-pyrazole-3-carboxylic acid
• EN300-92836
• DA-24519
• STK350503
• 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylicacid
• CS-0264461
• 5-Diethylcarbamoyl-2-methyl-2H-pyrazole-3-carboxylic acid
• MFCD06739384
• BBL040466

• MDL： MFCD06739384
• Inchi： 1S/C10H15N3O3/c1-4-13(5-2)9(14)7-6-8(10(15)16)12(3)11-7/h6H,4-5H2,1-3H3,(H,15,16)
• InChI Key： PZTDZSXJNQXZQC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=O)O)N(C)N=1)N(CC)CC

Computed Properties

• Exact Mass: 225.11134135Da
• Monoisotopic Mass: 225.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(Diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1004727-28-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with a diethylcarbamoyl group at position 3 and a methyl group at position 1, along with a carboxylic acid moiety at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid as a precursor for the synthesis of bioactive compounds. Its pyrazole ring system is known to exhibit significant biological activity, particularly in the context of enzyme inhibition. For instance, researchers have explored its role as an inhibitor of certain kinases, which are key targets in the development of anticancer drugs. The diethylcarbamoyl group attached to the pyrazole ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for further pharmacological studies.

The synthesis of 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the diethylcarbamoyl group and the methyl group requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid has shown potential in various fields. In pharmaceutical research, it serves as a building block for constructing bioactive molecules with specific therapeutic properties. For example, its ability to act as an inhibitor of certain enzymes makes it valuable in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its carboxylic acid functionality allows for further chemical modifications, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The toxicity and safety profile of 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid have also been subjects of recent investigations. Studies conducted in vitro and in vivo have provided insights into its potential toxicity and biodegradation pathways. These findings are crucial for assessing its suitability for use in pharmaceutical and agricultural applications. Furthermore, research into its environmental impact has highlighted the importance of developing sustainable methods for its production and disposal.

In conclusion, 3-(diethylcarbamoyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with recent advances in synthetic methodologies and biological applications, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is expected to play an increasingly prominent role in both academic and industrial settings.